Cas no 72733-64-3 (Spiro[2.2]pentanecarboxylic acid, 2,2-dicyclopropyl-, methyl ester)

• Product Name: Spiro[2.2]pentanecarboxylic acid, 2,2-dicyclopropyl-, methyl ester
• CAS No: 72733-64-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 543502
• PubChem ID: 12536955
• Update Time: 2025-04-19

Spiro[2.2]pentanecarboxylic acid, 2,2-dicyclopropyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[2.2]pentanecarboxylic acid, 2,2-dicyclopropyl-, methyl ester
• methyl 2,2-dicyclopropylspiro[2.2]pentane-1-carboxylate
• 72733-64-3
• DTXSID60501689

• Inchi： 1S/C13H18O2/c1-15-11(14)10-12(6-7-12)13(10,8-2-3-8)9-4-5-9/h8-10H,2-7H2,1H3
• InChI Key： POBOQXCUHSXMIR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2(CC2)C1(C1CC1)C1CC1)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3